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Compound of Interest

Compound Name: PND-1186

Cat. No.: B1684527

This guide provides crucial safety, handling, and disposal information for PND-1186, a potent
focal adhesion kinase (FAK) inhibitor used in laboratory research. Adherence to these
procedures is vital for the safety of laboratory personnel and to ensure compliance with
environmental regulations. This document is intended for researchers, scientists, and drug
development professionals.

Immediate Safety and Hazard Information

PND-1186 is a hazardous substance that requires careful handling. All personnel must be
equipped with appropriate Personal Protective Equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat. All handling of this substance should occur within a
certified chemical fume hood to minimize inhalation exposure.

Hazard Identification and Classification:

PND-1186 is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4).[1]

Causes skin irritation (Skin corrosion/irritation - Category 2).[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A).[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3).[1]
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o Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity - Category 1; Chronic
aguatic toxicity - Category 1).

Chemical and Physical Properties

A thorough understanding of the chemical's properties is fundamental to its safe handling and

disposal.

Property Value
2-[[2-[[2-Methoxy-4-(4-

Chemical Name morpholinyl)phenyllamino]-5-(trifluoromethyl)-4-
pyridinylJamino]-N-methylbenzamide

Synonyms VS-4718, SR-2516

Molecular Formula C25H26F3N503

Molecular Weight 501.51 g/mol [2]

CAS Number 1061353-68-1[2]

Solubility Soluble to 100 mM in DMSO.[2]

Storage Store at -20°C.[2]

Detailed Disposal Protocol

The recommended method for the disposal of PND-1186 is through a licensed hazardous
waste disposal company. Due to its chemical structure, which includes a halogenated pyridine
ring, high-temperature incineration is the preferred final disposal method to prevent the
formation of toxic byproducts.

Step-by-Step Waste Collection and Preparation for Disposal:

e Segregation: Collect waste PND-1186 and any contaminated materials (e.g., gloves,
weighing paper, contaminated glassware) in a dedicated, properly labeled hazardous waste
container. Do not mix with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office.
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» Containerization: Use a high-density polyethylene (HDPE) or other compatible container for
waste collection. The container must be securely sealed.

o Labeling: Affix a hazardous waste label to the container before adding any waste. The label
must include:

o The words "Hazardous Waste."

o The full chemical name: "PND-1186" or "2-[[2-[[2-Methoxy-4-(4-
morpholinyl)phenyl]lamino]-5-(trifluoromethyl)-4-pyridinylJamino]-N-methylbenzamide."

o The specific hazards (e.g., "Toxic," "lrritant,” "Environmental Hazard").
o The date the waste was first added to the container.

o Storage: Store the waste container in a designated, well-ventilated, and cool, dry area, away
from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.
[1] Ensure the storage area is secure and accessible only to authorized personnel.

e Arranging for Disposal: Contact your institution's EHS office or a licensed hazardous waste
disposal contractor to schedule a pickup. Provide the contractor with the Safety Data Sheet
(SDS) for PND-1186.

Disposal of Contaminated Labware and Empty Containers:

» Disposable Labware: Disposable items (e.g., pipette tips, tubes) that have come into contact
with PND-1186 should be considered hazardous waste and placed in the designated solid
waste container.

» Non-Disposable Glassware: Decontaminate non-disposable glassware by triple rinsing with
a suitable solvent (e.g., ethanol or acetone). The solvent rinsate must be collected as
hazardous waste.

» Empty Containers: An "empty" container that held PND-1186 is still considered hazardous
waste until it has been properly decontaminated (triple rinsed).

Spill Management
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In the event of a spill:

Evacuate and Ventilate: Restrict access to the spill area and ensure it is well-ventilated.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a respirator if
necessary, before attempting to clean the spill.

o Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, dry sand) to
contain the spill. For solid spills, carefully sweep the material to avoid generating dust.

e Collection: Collect the absorbed material and contaminated debris into a labeled hazardous
waste container.

o Decontamination: Clean the spill area with an appropriate solvent, and dispose of all
contaminated cleaning materials as hazardous waste.

Workflow for Proper Disposal of PND-1186
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Waste Preparation
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Caption: Workflow for the proper disposal of PND-1186.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1186]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684527#pnd-1186-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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